Cas no 1261857-50-4 (4-(5-Amino-2-fluorobenzoyl)pyridine)

• Product Name: 4-(5-Amino-2-fluorobenzoyl)pyridine
• CAS No: 1261857-50-4
• MF: C₁₂H₉FN₂O
• MW: 216.211066007614
• CID: 4928949
• Update Time: 2025-05-28

4-(5-Amino-2-fluorobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(5-Amino-2-fluorobenzoyl)pyridine

• Inchi： 1S/C12H9FN2O/c13-11-2-1-9(14)7-10(11)12(16)8-3-5-15-6-4-8/h1-7H,14H2
• InChI Key： VHSCXFWAZWUBNL-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(C1C=CN=CC=1)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 1.6
• Topological Polar Surface Area: 56

Additional information on 4-(5-Amino-2-fluorobenzoyl)pyridine

Comprehensive Analysis of 4-(5-Amino-2-fluorobenzoyl)pyridine (CAS 1261857-50-4): Properties, Applications, and Research Insights

The compound 4-(5-Amino-2-fluorobenzoyl)pyridine (CAS 1261857-50-4) is a fluorinated aromatic ketone derivative with a pyridine backbone, gaining significant attention in pharmaceutical and material science research. Its unique molecular structure, featuring both amino and fluoro functional groups, enables versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting kinase inhibitors and neurodegenerative disease therapies, aligning with the growing demand for precision medicine.

In recent years, the surge in interest around small-molecule drug development has propelled compounds like 4-(5-Amino-2-fluorobenzoyl)pyridine into the spotlight. Its CAS 1261857-50-4 identifier is frequently queried in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. The compound’s fluorobenzoyl moiety enhances metabolic stability, a critical factor in optimizing pharmacokinetic profiles—a hot topic in AI-driven drug design discussions.

From a synthetic perspective, 4-(5-Amino-2-fluorobenzoyl)pyridine serves as a key building block for heterocyclic compounds. Its pyridine ring offers coordination sites for metal catalysts, relevant to green chemistry initiatives aiming to reduce reaction waste. Laboratories prioritize this compound for cross-coupling reactions, such as Suzuki-Miyaura couplings, to construct complex architectures for agrochemicals or OLED materials—answering frequent search queries like "pyridine derivatives in organic electronics."

Environmental and safety profiles of CAS 1261857-50-4 are rigorously documented, complying with REACH and FDA guidelines. Unlike volatile organofluorines, its solid-state stability minimizes handling risks, addressing concerns raised in sustainable chemistry forums. Analytical techniques like HPLC-MS and NMR confirm its high purity (>98%), a metric heavily scrutinized in pharmaceutical quality control workflows.

Market trends indicate rising procurement of 4-(5-Amino-2-fluorobenzoyl)pyridine by contract research organizations (CROs), driven by outsourcing in preclinical research. Its cost-effective synthesis from commodity chemicals resonates with SMEs exploring generic API production—a frequently searched topic in patent expiration analyses. Furthermore, its role in proteolysis-targeting chimeras (PROTACs) aligns with the booming targeted protein degradation sector.

In conclusion, 4-(5-Amino-2-fluorobenzoyl)pyridine (CAS 1261857-50-4) exemplifies the intersection of medicinal chemistry and industrial applications. As computational tools like AlphaFold accelerate molecular modeling, demand for such tailored intermediates will likely grow, cementing its status as a research staple for years to come.